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molecular formula C10H14O4 B089644 1,4-Bis(2-hydroxyethoxy)benzene CAS No. 104-38-1

1,4-Bis(2-hydroxyethoxy)benzene

Cat. No. B089644
CAS RN: 104-38-1
M. Wt: 198.22 g/mol
InChI Key: WTPYFJNYAMXZJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05326740

Procedure details

110.1 g (1 mol) of hydroquinone and 100 ml of dimethyl sulfoxide (DMSO) were put in a 100-ml three-neck flask and dissolved under heat at 135° to 140° C. 11.22 g (0.2 mol) of KOH were added thereto, and ethylene oxide was blown into the flask while stirring. At the point when a weight increase of about 90 g (theoretical amount: 88.1 g) was attained, the blowing was stopped and the reaction system was slightly cooled. Then, methanol was added thereto and dissolved, and the mixture was neutralized with concentrated HC1. After the solvent was removed by distillation under reduced pressure, 800 ml of ethyl acetate was added and dissolved under heat. The salt formed was removed by filtration, and the filtrate was cooled to give crystals. Thus, 27.3 g of pale gray crystals were obtained.
Name
hydroquinone
Quantity
110.1 g
Type
reactant
Reaction Step One
Name
dimethyl sulfoxide
Quantity
100 mL
Type
reactant
Reaction Step One
Name
KOH
Quantity
11.22 g
Type
reactant
Reaction Step Two
Name
ethylene oxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
methanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
pale gray crystals

Identifiers

REACTION_CXSMILES
[C:1]1([CH:8]=[CH:7][C:5]([OH:6])=[CH:4][CH:3]=1)O.[CH3:9]S(C)=O.[OH-:13].[K+].[CH2:15]1[O:17][CH2:16]1.[CH3:18][OH:19]>>[OH:13][CH2:9][CH2:18][O:19][C:1]1[CH:8]=[CH:7][C:5]([O:6][CH2:16][CH2:15][OH:17])=[CH:4][CH:3]=1 |f:2.3|

Inputs

Step One
Name
hydroquinone
Quantity
110.1 g
Type
reactant
Smiles
C1(O)=CC=C(O)C=C1
Name
dimethyl sulfoxide
Quantity
100 mL
Type
reactant
Smiles
CS(=O)C
Step Two
Name
KOH
Quantity
11.22 g
Type
reactant
Smiles
[OH-].[K+]
Step Three
Name
ethylene oxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1CO1
Step Four
Name
methanol
Quantity
0 (± 1) mol
Type
reactant
Smiles
CO

Conditions

Stirring
Type
CUSTOM
Details
while stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

DISSOLUTION
Type
DISSOLUTION
Details
dissolved
TEMPERATURE
Type
TEMPERATURE
Details
under heat at 135° to 140° C
TEMPERATURE
Type
TEMPERATURE
Details
At the point when a weight increase of about 90 g (theoretical amount: 88.1 g)
TEMPERATURE
Type
TEMPERATURE
Details
the reaction system was slightly cooled
DISSOLUTION
Type
DISSOLUTION
Details
dissolved
CUSTOM
Type
CUSTOM
Details
After the solvent was removed by distillation under reduced pressure, 800 ml of ethyl acetate
ADDITION
Type
ADDITION
Details
was added
DISSOLUTION
Type
DISSOLUTION
Details
dissolved
TEMPERATURE
Type
TEMPERATURE
Details
under heat
CUSTOM
Type
CUSTOM
Details
The salt formed
CUSTOM
Type
CUSTOM
Details
was removed by filtration
TEMPERATURE
Type
TEMPERATURE
Details
the filtrate was cooled
CUSTOM
Type
CUSTOM
Details
to give crystals

Outcomes

Product
Name
pale gray crystals
Type
product
Smiles
OCCOC1=CC=C(C=C1)OCCO
Measurements
Type Value Analysis
AMOUNT: MASS 27.3 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.